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Compound of Interest

Compound Name: 2-Pentyl butyrate

CAS No.: 60415-61-4

Cat. No.: B1605965 Get Quote

Introduction: The "Hidden" Flammability Risk[1]
In drug development and organic synthesis, 2-Pentyl butyrate (CAS 60415-61-4) is a valuable

ester used as a solvent and flavoring agent due to its unique volatility profile.[1] However, a

recurring issue reported by process chemists is a discrepancy between theoretical flash point

values (often cited for generic "amyl butyrate") and the actual flash point of 2-pentyl butyrate
lots.

This guide addresses why your sample might flash at 52°C (126°F) while your safety data

sheet (SDS) might suggest 67°C (152°F), and how to engineer your process to handle this

volatility gap.

Module 1: Critical Data Discrepancies
Q1: Why does my internal testing show a flash point of
~52°C when the SDS lists 67°C?
Diagnosis: You are likely encountering Isomer Confusion or Impurity-Driven Flash Point

Depression.[1][2]

1. The Isomer Trap (n-Amyl vs. sec-Amyl) Many commercial databases conflate "Amyl

Butyrate" (n-pentyl butyrate) with "2-Pentyl Butyrate" (sec-amyl butyrate).[1]
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n-Pentyl Butyrate: Flash Point

67°C (152°F).[1][3]

2-Pentyl Butyrate: Flash Point

52°C (126°F).[1]

Because 2-pentyl butyrate is a branched isomer, it has a lower boiling point and higher vapor

pressure than its linear counterpart, resulting in a significantly lower flash point. If your safety

assessment relies on "generic" amyl butyrate data, you are operating with a 15°C safety blind

spot.[1]

2. The Residual Alcohol Effect (Raoult’s Law) 2-Pentyl butyrate is typically synthesized via the

esterification of 2-pentanol and butyric acid.[1]

2-Pentanol Flash Point: ~34°C.[1]

2-Pentyl Butyrate Flash Point: ~52°C.[1]

Even trace amounts (0.5% - 1.0%) of unreacted 2-pentanol can depress the flash point of the

bulk liquid by 3–5°C due to the high volatility of the alcohol. This is governed by Raoult's Law,

where the vapor phase is enriched with the more volatile component (the alcohol).
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Figure 1: Causal pathway for unexpected flammability risks in 2-pentyl butyrate applications.

[1][2]

Module 2: Operational Troubleshooting
Q2: I need to run a reaction at 60°C using 2-Pentyl
Butyrate. Is this safe?
Direct Answer:No, not without engineering controls.[1] At 60°C, 2-pentyl butyrate is likely

above its flash point (approx. 52°C).[1] This means the liquid is generating enough vapor to

form an ignitable mixture with air near the surface. A static discharge or hot surface could

trigger a flash fire.[1]

Required Protocol: Inerting (Nitrogen Blanketing) To operate safely above the flash point, you

must remove the oxidizer (oxygen) from the equation.
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Step-by-Step Implementation:

Seal the Reactor: Ensure the vessel is rated for slight positive pressure.

Nitrogen Sweep: Introduce a continuous flow of Nitrogen (

) or Argon.[1][2]

Oxygen Monitoring: Install an Oxygen sensor in the headspace.[1]

Target:

concentration (Limiting Oxygen Concentration for most esters is ~10%, safety factor
reduces this).[1]

Grounding: Bond and ground all transfer lines to prevent static accumulation, which is critical

for low-conductivity esters.[1][2]

Q3: My solvent recovery system is tripping LEL (Lower
Explosive Limit) alarms. Why?
Diagnosis: You are likely condensing the ester but missing the azeotrope or volatile impurities.

If your 2-pentyl butyrate contains residual 2-pentanol (BP ~119°C) or water, it may form a

heterogeneous azeotrope.[1] During vacuum distillation/recovery:

The volatile alcohol enriches the vapor phase first.

The LEL sensors are calibrated for the ester, but the alcohol vapor triggers them early.

Solution: Adjust LEL sensor calibration factors to account for 2-pentanol sensitivity or

improve the upstream purification (washing/drying) to remove residual alcohol before solvent

recovery.

Module 3: Analytical Validation (The "Truth" Test)
Q4: How do I definitively validate the flash point of my
specific lot?
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Do not rely on the SDS alone. You must test the specific lot using the correct ASTM method.

Recommended Method: ASTM D93 (Pensky-Martens Closed Cup)[1][4]

Why: 2-Pentyl butyrate is a solvent that may contain volatile impurities.[1] Open cup

methods (Cleveland Open Cup) allow vapors to escape, artificially raising the result. Closed

cup methods trap the vapors, simulating the "worst-case" scenario in a closed reactor.

Feature
ASTM D93
(Pensky-Martens)

ASTM D56 (Tag
Closed Cup)

Recommendation

Viscosity Range High & Low Low only
D93 is robust for

crude samples.[1][2]

Stirring Yes (Continuous) No

D93 is preferred to

equilibrate impurities.

[1]

Sensitivity High High

Both are acceptable,

but D93 is industry

standard for chemical

safety.[1]

Validation Protocol:

Sample Prep: Cool sample to at least 10°C below expected flash point (cool to ~40°C).

Loading: Fill cup to the scribe line. Do not overfill (reduces headspace, alters pressure).[1]

Heating Rate: 5°C to 6°C per minute (Method A).

Stirring: 90–120 rpm.

Result: Record the temperature at which the pilot flame causes a distinct flash inside the

cup.
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Summary of Physical Properties for Safety
Calculations
Use the following data table for 2-Pentyl Butyrate (CAS 60415-61-4) process calculations.

Note the distinction from n-Amyl Butyrate.

Property
2-Pentyl Butyrate
(sec-Amyl)

n-Amyl Butyrate (n-
Pentyl)

Impact

Flash Point (Closed

Cup)
~52°C (126°F) ~67°C (152°F)

CRITICAL: 2-Pentyl is

more flammable.[1][2]

Boiling Point ~160°C ~186°C

Lower BP correlates

to higher volatility.[1]

[2]

Specific Gravity 0.865 0.876
Affects pump

sizing/separation.[1]

Water Solubility Insoluble Insoluble
Forms static-prone

layers.[1][2]

Safety Decision Logic

Start Process Review Process Temp > 45°C?
Standard Safety Protocols

No

Test Lot Flash Point
(ASTM D93)

Yes
FP > Process Temp + 10°C

FP < Process Temp

MANDATORY:
1. N2 Blanket

2. Static Grounding
3. LEL Monitoring

Click to download full resolution via product page

Figure 2: Decision tree for handling 2-pentyl butyrate in heated applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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